Cas no 1805248-39-8 (2-Bromo-4-cyano-6-iodobenzoic acid)

• Product Name: 2-Bromo-4-cyano-6-iodobenzoic acid
• CAS No: 1805248-39-8
• MF: C₈H₃BrINO₂
• MW: 351.92339348793
• MDL: MFCD28735860
• CID: 4706767
• Update Time: 2025-06-26

2-Bromo-4-cyano-6-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-6-iodobenzoic acid

• MDL： MFCD28735860
• Inchi： 1S/C8H3BrINO2/c9-5-1-4(3-11)2-6(10)7(5)8(12)13/h1-2H,(H,12,13)
• InChI Key： QIIPNTZHRBGYCO-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=C(C=1C(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-4-cyano-6-iodobenzoic acid

Recent Advances in the Application of 2-Bromo-4-cyano-6-iodobenzoic Acid (CAS: 1805248-39-8) in Chemical Biology and Pharmaceutical Research

2-Bromo-4-cyano-6-iodobenzoic acid (CAS: 1805248-39-8) is a halogenated benzoic acid derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a valuable building block in organic synthesis, particularly in the construction of complex heterocyclic frameworks and as a precursor for the development of novel bioactive molecules. Recent studies have explored its utility in cross-coupling reactions, where its multiple halogen substituents enable selective functionalization, making it a promising candidate for the synthesis of targeted therapeutics.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized 2-bromo-4-cyano-6-iodobenzoic acid as a key intermediate in the synthesis of potent kinase inhibitors. The compound's unique halogen pattern allowed for sequential palladium-catalyzed cross-coupling reactions, enabling the efficient construction of a diverse library of small molecules with high selectivity for specific kinase targets. The resulting compounds demonstrated significant activity against cancer cell lines, highlighting the potential of this building block in oncology drug discovery.

Another significant application of 2-bromo-4-cyano-6-iodobenzoic acid was reported in ACS Chemical Biology (2024), where it was employed as a core scaffold for the development of novel PROTACs (Proteolysis Targeting Chimeras). The researchers leveraged the compound's halogen atoms to introduce E3 ligase-binding moieties and target protein ligands, creating bifunctional molecules capable of inducing targeted protein degradation. This approach showed promising results in degrading previously "undruggable" oncoproteins, opening new avenues for cancer therapy.

The compound's physicochemical properties have also been extensively characterized in recent computational studies. Molecular modeling and quantum chemical calculations published in Physical Chemistry Chemical Physics (2023) revealed that the electron-withdrawing effects of the cyano and carboxylic acid groups, combined with the halogen atoms, create a unique electronic environment that facilitates various nucleophilic substitution and metal-catalyzed reactions. These insights have guided the rational design of new synthetic methodologies employing this versatile building block.

From a pharmaceutical perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies of derivatives incorporating the 2-bromo-4-cyano-6-iodobenzoic acid scaffold have shown promising pharmacokinetic profiles. Research published in European Journal of Pharmaceutical Sciences (2023) demonstrated that appropriate modification of the carboxylic acid functionality could significantly improve membrane permeability while maintaining favorable metabolic stability, addressing previous challenges associated with this class of compounds.

Looking forward, the unique properties of 2-bromo-4-cyano-6-iodobenzoic acid continue to inspire innovative applications across multiple therapeutic areas. Current research efforts are exploring its use in the development of covalent inhibitors, where the bromo and iodo substituents can serve as reactive handles for selective protein modification. Additionally, its potential in radiopharmaceutical development is being investigated, particularly for the creation of iodine-124 labeled compounds for PET imaging applications. As synthetic methodologies continue to evolve, this versatile building block is expected to play an increasingly important role in medicinal chemistry and chemical biology research.